Cas no 2228189-07-7 (3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2228189-07-7
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 5967045
• PubChem ID: 165643955
• Update Time: 2025-06-12

3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid
• EN300-1922420
• 2228189-07-7

• Inchi： 1S/C9H9BrO4/c10-5-2-1-3-6(11)9(5)7(12)4-8(13)14/h1-3,7,11-12H,4H2,(H,13,14)
• InChI Key： ANJHTKVDLPFGMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CC(=O)O)O)O

Computed Properties

• Exact Mass: 259.96842g/mol
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid

Professional Introduction to 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2228189-07-7)

3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid, identified by its CAS number 2228189-07-7, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various biological and chemical processes. The presence of both bromo and hydroxy functional groups in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug development and material science.

The compound's molecular formula, C₉H₉BrO₃, reflects its composition and suggests a range of possible interactions with biological systems. The 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid structure is particularly interesting because it combines aromatic and aliphatic moieties, which can influence its solubility, reactivity, and biological activity. These characteristics make it a valuable candidate for further investigation in medicinal chemistry and pharmacology.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways effectively. The bromo substituent in 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid is known to enhance the compound's ability to interact with enzymes and receptors, making it a promising candidate for drug design. Additionally, the hydroxy groups contribute to its ability to form hydrogen bonds, which is crucial for binding affinity in drug interactions.

The pharmaceutical industry has been exploring various derivatives of this compound to develop new therapeutic agents. For instance, researchers have been investigating its potential as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) due to its structural similarity to known NSAIDs. The combination of the bromo and hydroxy functional groups allows for selective modifications that can fine-tune the pharmacological properties of the resulting compounds.

In addition to its pharmaceutical applications, 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid has shown promise in material science. Its unique chemical structure makes it a suitable candidate for developing new polymers and coatings with enhanced durability and functionality. The presence of both aromatic and aliphatic components in its molecule allows for cross-linking reactions that can improve material stability and performance.

The synthesis of 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient production processes, making it more feasible to explore its applications on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

Ongoing research is focused on understanding the biological activity of 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid and its derivatives. Studies have indicated that this compound may have potential anti-inflammatory, antioxidant, and antimicrobial properties. These findings are encouraging for the development of new drugs targeting various diseases. Additionally, computational modeling has been employed to predict the binding interactions of this compound with biological targets, providing insights into its mechanism of action.

The environmental impact of synthesizing and using 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid is also a consideration in current research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical synthesis are essential for ensuring the long-term viability of pharmaceuticals and materials derived from this compound.

In conclusion, 3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2228189-07-7) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structural features, including the presence of bromo and hydroxy groups, make it a valuable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific innovation.